2-{[4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(5-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H19N5OS2/c1-4-22-15(13-7-5-6-11(2)8-13)20-21-17(22)24-10-14(23)19-16-18-9-12(3)25-16/h5-9H,4,10H2,1-3H3,(H,18,19,23)
• InChI Key: RAZRSLOAAVYMLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC=C(S2)C)C3=CC=CC(=C3)C
• Molecular Formula: C17H19N5OS2
• Molecular Weight: 373.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring and a thiazole ring. These types of compounds are often found in pharmaceuticals and have a wide range of biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through a series of reactions including S-alkylation, reduction, and cyclization.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs that contain a 1,2,4-triazole ring or a thiazole ring have antimicrobial, anti-inflammatory, or antitumor activities.

Future Directions

Future research could involve further exploration of the compound’s potential uses, particularly in the field of medicine. For example, if the compound shows promising biological activity, it could be developed into a new drug.